2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine

• CAS No.: 65972-74-9
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 2-(2,6-dimethylpiperidin-1-yl)-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C10H18N2O/c1-8-4-3-5-9(2)12(8)10-11-6-7-13-10/h8-9H,3-7H2,1-2H3
• InChI Key: VXCIYROZOLHXHH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C2=NCCO2)C

Description

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine is a chemical compound with the molecular formula C10H18N2O. It is a derivative of piperidine, a six-membered heterocycle containing one nitrogen atom. This compound is notable for its unique structure, which includes both piperidine and oxazoline rings, making it a subject of interest in various fields of scientific research .

Preparation Methods

The synthesis of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine typically involves the following steps:

Reduction of 2,6-Dimethylpyridine: The initial step involves the reduction of 2,6-dimethylpyridine (2,6-lutidine) to form 2,6-dimethylpiperidine.

Formation of Oxazoline Ring:

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the oxazoline ring can be opened or modified.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine can be compared with other similar compounds, such as:

2,6-Dimethylpiperidine: This compound lacks the oxazoline ring and has different chemical properties and applications.

2,6-Dimethyl-1-(2-oxazolin-2-ylamino)piperidine: This compound contains an additional amino group, which can alter its reactivity and biological activity.

The uniqueness of this compound lies in its dual ring structure, which imparts distinct chemical and biological properties.